Cas no 1803647-31-5 (Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1803647-31-5
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930567
• Update Time: 2025-10-28

Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)3-6-7(15)2-5(4-14)16-9(6)19-10(11,12)13/h2H,3-4,14H2,1H3,(H2,15,16)
• InChI Key： FZNWRFPDUDJEJF-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)OC)=C(C=C(CN)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1803647-31-5): A Comprehensive Overview

Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1803647-31-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including amino, methyl, and trifluoromethoxy substituents, makes it a versatile building block for synthesizing more complex molecules with tailored biological activities.

The< strong>molecular framework of Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate encompasses a pyridine core, which is a common motif in many biologically active compounds. The pyridine ring itself is a heterocyclic aromatic structure that often serves as a scaffold for pharmacophores, contributing to the compound's interactions with biological targets. The< strong>amino and< strong>aminomethyl groups introduce basic functionalities, which can participate in hydrogen bonding and other non-covalent interactions with biological molecules. Additionally, the< strong>trifluoromethoxy group adds electronic bulk and potential lipophilicity, influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from< strong>pyridine-based scaffolds. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate molecule, with its unique structural features, represents a valuable candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacological entities. The< strong>aminomethyl group, in particular, provides a site for further functionalization through reactions such as coupling or cyclization. This flexibility allows chemists to modify the molecule in various ways to optimize its biological activity and pharmacokinetic properties. For instance, linking this compound to other bioactive moieties could yield derivatives with enhanced binding affinity or selectivity for specific targets.

The< strong> group is another critical feature that contributes to the compound's chemical diversity. Trifluoromethylation is a powerful tool in medicinal chemistry that can modulate both the electronic properties and metabolic stability of a molecule. Compounds containing trifluoromethoxy groups often exhibit improved bioavailability and resistance to enzymatic degradation. This makes them particularly attractive for drug development applications where long-term efficacy and stability are paramount.

Recent studies have highlighted the importance of< strong>pyridine derivatives in the discovery of new drugs. For example, several FDA-approved medications contain pyridine moieties as key structural components. These drugs have demonstrated efficacy in treating a wide range of diseases, underscoring the significance of this class of compounds. The< strong>Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate, with its well-positioned functional groups, aligns well with this trend and offers a promising platform for further research.

In addition to its potential as a synthetic intermediate, Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate may also exhibit direct biological activity. While specific studies on this compound are still emerging, related derivatives have shown interesting properties in preclinical models. For instance, some pyridine-based compounds have been reported to inhibit kinases or modulate signaling pathways involved in disease progression. Further investigation into the< strong-pharmacological profile of this molecule could uncover novel therapeutic applications.

The synthesis of< strong>Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate presents an intriguing challenge for synthetic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the introduction of diverse functional groups into the pyridine core with high precision. These methods are crucial for producing derivatives with tailored properties for drug discovery purposes.

The< strong>Molecular weight and physicochemical properties of Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate also play a crucial role in determining its suitability for pharmaceutical applications. The presence of multiple polar functional groups suggests that this compound may exhibit moderate solubility in both water and organic solvents, which is desirable for formulation purposes. Additionally, its stability under various storage conditions is an important consideration for industrial-scale production.

In conclusion,< strong>Methyl 4-amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1803647-31-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for pyridine-based scaffolds,< strong>this compound will likely play an important role in shaping the future of drug discovery.